Cas no 62527-78-0 (Propanedioic acid, propoxy-, methyl propyl ester)

Propanedioic acid, propoxy-, methyl propyl ester structure
62527-78-0 structure
Product Name:Propanedioic acid, propoxy-, methyl propyl ester
CAS No:62527-78-0
MF:C10H18O5
MW:218.246923923492
CID:441528
PubChem ID:71385508
Update Time:2025-04-19

Propanedioic acid, propoxy-, methyl propyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, propoxy-, methyl propyl ester
    • 1-O-methyl 3-O-propyl 2-propoxypropanedioate
    • Methyl propyl propoxypropanedioate
    • 62527-78-0
    • DTXSID80807736
    • Inchi: 1S/C10H18O5/c1-4-6-14-8(9(11)13-3)10(12)15-7-5-2/h8H,4-7H2,1-3H3
    • InChI Key: YTRJJPGHNNBGMA-UHFFFAOYSA-N
    • SMILES: O(CCC)C(C(=O)OC)C(=O)OCCC

Computed Properties

  • Exact Mass: 218.11544
  • Monoisotopic Mass: 218.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83
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